Cas no 1368382-68-6 (7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid)

7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid structure
1368382-68-6 structure
Product Name:7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid
CAS No:1368382-68-6
MF:C7H5N3O2
MW:163.1335
CID:4741428
Update Time:2020-09-09

7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-c]pyridazine-6-carboxylic acid
    • CID 82415210
    • Inchi: 1S/C7H5N3O2/c11-7(12)5-3-4-1-2-8-10-6(4)9-5/h1-3H,(H,9,10)(H,11,12)
    • InChI Key: ILPZKYLBBFMCCV-UHFFFAOYSA-N
    • SMILES: O([H])C(C1=C([H])C2C([H])=C([H])N=NC=2N1[H])=O

Computed Properties

  • Exact Mass: 163.038176g/mol
  • Monoisotopic Mass: 163.038176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.9
  • Molecular Weight: 163.13g/mol
  • XLogP3: 0.2
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